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Compound of Interest

Compound Name: 3-Ethyl-3-hexene

Cat. No.: B099998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-3-hexene, including its

chemical identity, physical properties, and key synthetic methodologies. The information is

intended to support researchers and professionals in the fields of chemistry and drug

development.

Chemical Identity and Properties
3-Ethyl-3-hexene is an eight-carbon branched alkene. Its structure features a double bond at

the third carbon position of a hexene chain, with an ethyl group also attached to the third

carbon.

IUPAC Name: 3-ethylhex-3-ene[1] CAS Number: 16789-51-8[1][2][3]

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Ethyl-3-hexene
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Property Value Reference

Molecular Formula C₈H₁₆ [1][2][3]

Molecular Weight 112.21 g/mol [1]

Boiling Point 116 °C [4]

Density 0.714 - 0.73 g/mL [4][5]

Refractive Index 1.4160 [4]

Flash Point 9.2 °C [4]

Vapor Pressure 22.1 mmHg at 25°C [4]

LogP 3.14 - 3.6 [1][4]

InChI
InChI=1S/C8H16/c1-4-7-8(5-

2)6-3/h7H,4-6H2,1-3H3
[1][2][3]

InChIKey
AUJLDZJNMXNESO-

UHFFFAOYSA-N
[1][2][3]

SMILES CCC=C(CC)CC [1][5]

Synthesis Methodologies
The synthesis of 3-Ethyl-3-hexene can be achieved through several established organic

chemistry reactions. A common and logical approach involves the creation of a tertiary alcohol,

3-ethyl-3-hexanol, followed by its dehydration.

A versatile method for the synthesis of the precursor alcohol, 3-ethyl-3-hexanol, is the Grignard

reaction. This involves the reaction of an ethyl Grignard reagent (e.g., ethylmagnesium

bromide) with a suitable ketone, such as 3-hexanone.

Experimental Protocol: Grignard Reaction

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A solution of

ethyl bromide in anhydrous diethyl ether is added dropwise to the magnesium turnings to
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initiate the formation of ethylmagnesium bromide. The reaction is typically initiated with a

small crystal of iodine if necessary and maintained under an inert atmosphere (e.g., nitrogen

or argon).

Reaction with Ketone: Once the Grignard reagent is formed, a solution of 3-hexanone in

anhydrous diethyl ether is added dropwise from the dropping funnel while maintaining the

reaction mixture at a low temperature (e.g., 0 °C) with an ice bath.

Work-up: After the addition is complete, the reaction mixture is stirred for a specified period

at room temperature. The reaction is then quenched by the slow addition of a saturated

aqueous solution of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

an anhydrous drying agent (e.g., magnesium sulfate), and the solvent is removed under

reduced pressure to yield crude 3-ethyl-3-hexanol. The product can be further purified by

distillation.

The tertiary alcohol, 3-ethyl-3-hexanol, can be readily dehydrated to form 3-Ethyl-3-hexene
using an acid catalyst. This reaction typically follows an E1 elimination mechanism.

Experimental Protocol: Acid-Catalyzed Dehydration

Reaction Setup: In a round-bottom flask equipped with a distillation apparatus, place 3-ethyl-

3-hexanol and a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid.

Dehydration: The mixture is heated to a temperature sufficient to distill the alkene product as

it is formed. The removal of the product from the reaction mixture shifts the equilibrium

towards the formation of the alkene.

Work-up and Purification: The collected distillate, which contains the crude 3-Ethyl-3-
hexene, is washed with a saturated sodium bicarbonate solution to neutralize any remaining

acid, followed by washing with water and brine. The organic layer is then dried over an

anhydrous drying agent.

Final Purification: The final product is purified by fractional distillation to obtain pure 3-Ethyl-
3-hexene.
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Logical Synthesis Workflow
The synthesis of 3-Ethyl-3-hexene from 3-hexanone can be visualized as a two-step process.

The following diagram illustrates this logical workflow.

Step 1: Grignard Reaction

Step 2: Dehydration

3-Hexanone

Grignard
Reaction

Ethylmagnesium
Bromide

3-Ethyl-3-hexanol
(Intermediate) 3-Ethyl-3-hexanol

Dehydration

Acid Catalyst
(e.g., H₂SO₄)

3-Ethyl-3-hexene
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Ethyl-3-hexene.

Spectroscopic Data
The characterization of 3-Ethyl-3-hexene is typically performed using various spectroscopic

methods.

Infrared (IR) Spectroscopy: The IR spectrum of 3-Ethyl-3-hexene would show characteristic

peaks for C-H stretching of alkanes and alkenes, as well as a C=C stretching vibration. The

spectrum is available in the NIST Chemistry WebBook.[2][6]

Mass Spectrometry (MS): The mass spectrum provides information about the molecular

weight and fragmentation pattern of the molecule. The NIST Chemistry WebBook contains

mass spectral data for 3-Ethyl-3-hexene.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would

provide detailed information about the structure of the molecule, confirming the presence

and connectivity of the ethyl and hexene moieties.
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Applications and Research Interest
3-Ethyl-3-hexene serves as an intermediate in the synthesis of other organic compounds. For

instance, it is an intermediate in the synthesis of 3-Ethylhexane.[7][8] It has also been identified

as a component in some essential oils and as an aroma component in scented rice.[7][8] Its

utility in organic synthesis and its presence in natural products make it a compound of interest

for researchers in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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